Cas no 8016-45-3 (4-Fluoro-N-[(4-fluorophenyl)methyl]aniline)
8016-45-3 structure
Product Name:4-Fluoro-N-[(4-fluorophenyl)methyl]aniline
CAS No:8016-45-3
MF:C13H11F2N
MW:219.22995018959
CID:48059
Update Time:2024-10-27
4-Fluoro-N-[(4-fluorophenyl)methyl]aniline Chemical and Physical Properties
Names and Identifiers
-
- Pimenta Leaf Oil
- 4-fluoro-N-[(4-fluorophenyl)methyl]aniline
- Oprea1_820263
- (4-fluorobenzyl)-(4-fluorophenyl)-amine
- PIMENTO LEAF OIL
- OIL OF GERANIUM
- GERANIUM TERPENES
- GERANIUM OIL, CHINESE TYPE
- GERANIUM BOURBON
- GERANIUM OIL, CHINESE
- GERANIUM OIL, BOURBON TYPE
- 4-Fluoro-N-[(4-fluorophenyl)methyl]aniline
-
- Inchi: 1S/C13H11F2N/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-8,16H,9H2
- InChI Key: OQVIJNAAQBTAAY-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNC1C=CC(=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 194
- XLogP3: 3.3
- Topological Polar Surface Area: 12
Experimental Properties
- Color/Form: It is light yellow to light brownish yellow essential oil when it is just distilled \ and then turns reddish brown; After contacting with iron, it can appear blue shadow, and gradually turn into dark brown if continuing to contact with iron. It has a spicy aroma
- Density: 1.044 g/mL at 25 °C(lit.)
- Boiling Point: 250-258 °C(lit.)
- Flash Point: 229 °F
- Refractive Index: n20/D 1.5335(lit.)
- FEMA: 2901
- Solubility: Soluble in propylene glycol, slightly milky white in most oils. Almost insoluble in glycerol and mineral oil
4-Fluoro-N-[(4-fluorophenyl)methyl]aniline Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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